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Compound of Interest

Compound Name: 2-Methoxybenzoic acid-13C6

Cat. No.: B15143581

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the quality control and analytical
specifications for 2-Methoxybenzoic acid-13C6. The data presented herein is representative
of a typical Certificate of Analysis (COA) for this isotopically labeled compound, intended to
provide researchers with a clear understanding of its quality attributes.

Compound Information

Parameter Specification

Product Name 2-Methoxybenzoic acid-13C6

Synonyms o-Anisic acid-13C6, Salicylic acid methyl ether-
13C6

Appearance White to off-white solid

Molecular Formula 13C6C2Hs0s3

Molecular Weight 158.18 g/mol

CAS Number Not available (labeled compound)

Analytical Specifications and Results
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The following table summarizes the typical analytical tests performed to ensure the quality and

purity of 2-Methoxybenzoic acid-13C6.

Test

Method

Specification

Representative
Results

Chemical Purity

HPLC

=298.0%

99.5%

Isotopic Enrichment

Mass Spectrometry

=99 atom % 13C

99.2 atom % 13C

1H NMR, 33C NMR,

Identity MS Conforms to structure Conforms
Residual Solvents GC-MS <0.5% Meets specification
Water Content Karl Fischer Titration <0.5% 0.2%

Experimental Protocols

Detailed methodologies for the key analytical experiments are provided below.

High-Performance Liquid Chromatography (HPLC) for
Chemical Purity

Instrumentation: Agilent 1260 Infinity Il LC System or equivalent.

Column: C18, 4.6 x 150 mm, 5 pm.

Mobile Phase: A gradient of Acetonitrile and Water (with 0.1% Formic Acid).

Flow Rate: 1.0 mL/min.

Detection: UV at 254 nm.

Injection Volume: 10 pL.

Procedure: A sample of the material is dissolved in the mobile phase and injected into the

HPLC system. The peak area of the main component is compared to the total peak area to

determine the chemical purity.
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Mass Spectrometry (MS) for Isotopic Enrichment and
Identity

¢ Instrumentation: High-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).
 lonization Mode: Electrospray lonization (ESI), negative mode.
» Data Acquisition: Full scan mode to determine the molecular weight and isotopic distribution.

e Procedure: The sample is introduced into the mass spectrometer, and the mass-to-charge
ratio (m/z) is measured. The isotopic enrichment is calculated by comparing the intensities of
the peaks corresponding to the fully 13C-labeled molecule and any unlabeled or partially
labeled species.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Identity

e Instrumentation: 400 MHz or higher NMR spectrometer.
» Solvent: Deuterated chloroform (CDCIs) or Deuterated Dimethyl Sulfoxide (DMSO-de).
e Techniques: *H NMR and 13C NMR spectra are acquired.

e Procedure: A small amount of the sample is dissolved in the deuterated solvent. The
resulting spectra are analyzed to confirm the chemical structure and the position of the
isotopic labels.

Visualizations

The following diagrams illustrate the analytical workflow and the logical relationship of the
quality control tests.
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Analytical Workflow for 2-Methoxybenzoic acid-13C6
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Caption: Analytical workflow from sample preparation to COA generation.
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Quality Control Logic for Release
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Caption: Decision logic for material release based on QC tests.

» To cite this document: BenchChem. [Technical Guide: Certificate of Analysis for 2-
Methoxybenzoic acid-13C6]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b15143581?utm_src=pdf-body-img
https://www.benchchem.com/product/b15143581#2-methoxybenzoic-acid-13c6-certificate-of-analysis
https://www.benchchem.com/product/b15143581#2-methoxybenzoic-acid-13c6-certificate-of-analysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15143581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b15143581#2-methoxybenzoic-acid-13c6-certificate-
of-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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